3-Hydroxy-2-isopropoxy-N-methylbenzamide
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Description
3-Hydroxy-2-isopropoxy-N-methylbenzamide is a benzamide derivative featuring a hydroxy group at the 3-position, an isopropoxy group at the 2-position, and an N-methyl substituent on the amide nitrogen. This compound’s structure combines electron-donating (isopropoxy) and hydrogen-bonding (hydroxy) groups, which influence its physicochemical properties and reactivity.
Properties
Molecular Formula |
C11H15NO3 |
|---|---|
Molecular Weight |
209.24 g/mol |
IUPAC Name |
3-hydroxy-N-methyl-2-propan-2-yloxybenzamide |
InChI |
InChI=1S/C11H15NO3/c1-7(2)15-10-8(11(14)12-3)5-4-6-9(10)13/h4-7,13H,1-3H3,(H,12,14) |
InChI Key |
VXWNFKZBKITXQE-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)OC1=C(C=CC=C1O)C(=O)NC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Hydroxy-2-isopropoxy-N-methylbenzamide typically involves the reaction of 3-hydroxybenzoic acid with isopropyl alcohol under acidic conditions to form the isopropyl ester. This intermediate is then reacted with methylamine to yield the final product. The reaction conditions often include the use of catalysts and controlled temperatures to ensure high yield and purity.
Industrial Production Methods
Industrial production of 3-Hydroxy-2-isopropoxy-N-methylbenzamide may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and environmental considerations. Techniques such as continuous flow reactors and automated systems are employed to enhance production rates and maintain consistent quality.
Chemical Reactions Analysis
Types of Reactions
3-Hydroxy-2-isopropoxy-N-methylbenzamide undergoes various chemical reactions, including:
Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to form corresponding alcohols or amines.
Substitution: The isopropoxy and N-methyl groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.
Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, RNH2) are employed for substitution reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield 3-isopropoxy-N-methylbenzamide, while reduction could produce 3-hydroxy-2-isopropyl-N-methylbenzamide.
Scientific Research Applications
3-Hydroxy-2-isopropoxy-N-methylbenzamide has diverse applications in scientific research:
Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.
Biology: The compound is investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Research explores its potential as a pharmaceutical intermediate and its effects on various biological pathways.
Industry: It is utilized in the development of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 3-Hydroxy-2-isopropoxy-N-methylbenzamide involves its interaction with specific molecular targets and pathways. The hydroxy and isopropoxy groups play a crucial role in its binding affinity and activity. The compound may modulate enzyme activity, receptor binding, or signal transduction pathways, leading to its observed effects.
Comparison with Similar Compounds
Substituent Effects on Physicochemical Properties
- N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide (): This analog shares a benzamide backbone but replaces the isopropoxy group with a hydroxy-dimethyl ethyl chain. The N,O-bidentate directing group in this compound facilitates metal-catalyzed C–H bond functionalization .
3-Acetoxy-2-methyl-N-(phenyl)benzamide () :
The acetoxy group (electron-withdrawing ester) contrasts with the hydroxy and isopropoxy (electron-donating) groups in the target compound. Acetoxy derivatives typically exhibit lower solubility in polar solvents but higher metabolic stability compared to hydroxy-substituted analogs .N,N-Dimethyl-2-propoxybenzamide (3k, ) :
The linear propoxy group in this compound vs. the branched isopropoxy in the target compound affects steric bulk. Branching may reduce crystallization tendencies, impacting melting points and solubility .
Table 1: Substituent-Driven Properties
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
